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Compound of Interest

Compound Name: ALKA4290 dihydrochloride

Cat. No.: B10860155

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALK4290 dihydrochloride is a potent and orally active inhibitor of the C-C chemokine receptor
type 3 (CCR3).[1] It has a Ki value of 3.2 nM for human CCR3.[1] This compound is under
investigation for its therapeutic potential in conditions such as neovascular age-related macular
degeneration (nAMD) and Parkinson's disease.[1] These application notes provide detailed
protocols for the preparation, storage, and use of ALK4290 dihydrochloride stock solutions in
dimethyl sulfoxide (DMSQO), a common solvent for in vitro and in vivo studies.

Data Presentation
Chemical and Physical Properties

Property Value Reference
Molecular Formula C27H36Cl2Ns03 MedChemExpress
Molecular Weight 584.97 g/mol [2]

CAS Number 1372127-19-9 [2]

Appearance White to off-white solid

Purity >98%
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Solubility and Recommended Storage

. Storage Shelf Life (in
Solvent Concentration Reference
Temperature solvent)
DMSO 210 mM -20°C 1 month [3]
-80°C 6 months [3]

Note: While a 10 mM stock solution in DMSO is readily achievable, the maximum solubility of
ALK4290 dihydrochloride in DMSO has not been publicly reported. It is recommended to
perform a small-scale solubility test if higher concentrations are required. For cell-based
assays, the final concentration of DMSO should typically be kept below 0.5% to avoid
cytotoxicity.[3]

Signaling Pathway

ALK4290 functions by inhibiting the CCR3 signaling pathway. CCR3 is a G protein-coupled
receptor that, upon binding to its chemokine ligands (e.g., eotaxins), activates downstream
signaling cascades. These pathways are implicated in inflammatory responses and
angiogenesis, which are key processes in the pathology of diseases like nAMD.
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ALK4290 Mechanism of Action
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Caption: ALK4290 inhibits eotaxin binding to CCR3, blocking downstream signaling.

Experimental Protocols
Preparation of a 10 mM ALK4290 Dihydrochloride Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ALK4290
dihydrochloride in DMSO.

Materials:
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o ALK4290 dihydrochloride (MW: 584.97 g/mol )
e Anhydrous/molecular sieve-dried DMSO
 Sterile microcentrifuge tubes or vials

» Vortex mixer

o Calibrated analytical balance

e Pipettes

Procedure:

o Equilibrate: Allow the vial of ALK4290 dihydrochloride powder to reach room temperature
before opening to prevent moisture condensation.

o Weigh: Accurately weigh out a desired amount of ALK4290 dihydrochloride. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 5.85 mg of the compound.

o Calculation: 0.01 mol/L * 0.001 L * 584.97 g/mol = 0.0058497 g = 5.85 mg

» Dissolve: Add the appropriate volume of anhydrous DMSO to the weighed ALK4290
dihydrochloride. For the example above, add 1 mL of DMSO.

e Mix: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in
a 37°C water bath) may be used to aid dissolution, but avoid excessive heat.

 Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes or cryovials. This minimizes the number of freeze-thaw cycles the main stock
undergoes.

o Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[3]

Experimental Workflow: In Vitro Cell-Based Assay
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This workflow outlines the general steps for using the ALK4290 dihydrochloride stock

solution in a cell-based assay.

In Vitro Experimental Workflow
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Caption: General workflow for in vitro experiments using ALK4290.

Protocol for Preparing Working Solutions for Cell Culture:

e Thaw Stock: Thaw a single aliquot of the 10 mM ALK4290 stock solution at room

temperature.
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o Serial Dilution (if necessary): It is often recommended to perform serial dilutions of the stock
solution in DMSO to create intermediate stocks before the final dilution into cell culture
medium. This helps to ensure accuracy and minimize pipetting errors.

» Final Dilution: Dilute the stock or intermediate stock solution into pre-warmed cell culture
medium to achieve the desired final concentration. To avoid precipitation, it is best to add the
DMSO solution to the medium while gently vortexing or mixing.

o Important: Ensure the final concentration of DMSO in the cell culture medium is below the
toxic level for your specific cell line, typically less than 0.5%.[3] Include a vehicle control
(medium with the same final concentration of DMSO) in your experimental setup.

o Application: Remove the existing medium from the cultured cells and replace it with the
medium containing the desired concentration of ALK4290.

¢ Incubation: Incubate the cells for the experimentally determined time period before
proceeding with the downstream assay.

Stability and Handling

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the DMSO stock solution, as this
can lead to degradation of the compound.[3] Aliquoting into single-use volumes is the best
practice.

e Moisture: DMSO is hygroscopic and will readily absorb water from the atmosphere. The
presence of water can affect the stability of dissolved compounds.[4] Use anhydrous DMSO
and keep stock solution vials tightly sealed.

 Light Sensitivity: While specific data for ALK4290 is unavailable, it is good practice to protect
stock solutions from light by storing them in amber vials or wrapping them in foil.

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat, when handling ALK4290 dihydrochloride and DMSO.

 DMSO can facilitate the absorption of substances through the skin. Handle with care.
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e Consult the Safety Data Sheet (SDS) for ALK4290 dihydrochloride for comprehensive
safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DMSO Solubility Assessment for Fragment-Based Screening - PMC
[pmc.ncbi.nlm.nih.gov]

2. medchemexpress.com [medchemexpress.com]

3. ALK4290 dihydrochloride - Immunomart [immunomart.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: ALK4290
Dihydrochloride in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10860155#preparing-alk4290-dihydrochloride-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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